2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile

• Molecular Formula: C12H10N4OS
• Molecular Weight: 258.3 g/mol
• IUPAC Name: 2-prop-1-en-2-yl-5-[(2Z)-2-(thiophen-2-ylmethylidene)hydrazinyl]-1,3-oxazole-4-carbonitrile
• InChI: InChI=1S/C12H10N4OS/c1-8(2)11-15-10(6-13)12(17-11)16-14-7-9-4-3-5-18-9/h3-5,7,16H,1H2,2H3/b14-7-
• InChI Key: KFZXNGZNCOGXKG-AUWJEWJLSA-N
• Isomeric SMILES: CC(=C)C1=NC(=C(O1)N/N=C\C2=CC=CS2)C#N
• SMILES: CC(=C)C1=NC(=C(O1)NN=CC2=CC=CS2)C#N

Description

2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile, also known as ITOC, is a synthetic compound that has been used in scientific research for its potential as an anticancer agent.

Mechanism of Action

The mechanism of action of 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile is not fully understood, but it is believed to involve the inhibition of tubulin polymerization, which disrupts the formation of microtubules and the mitotic spindle. This disruption leads to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile has been shown to have a variety of biochemical and physiological effects in cancer cells. In addition to its inhibition of tubulin polymerization, 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile has been shown to induce oxidative stress, disrupt mitochondrial function, and activate caspases, which are enzymes that play a key role in apoptosis.

Advantages and Limitations for Lab Experiments

One advantage of using 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile in lab experiments is its potent cytotoxic effects against a variety of cancer cell lines. This makes it a valuable tool for studying the mechanisms of cancer cell death and for screening potential anticancer agents. However, one limitation of using 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile is its potential toxicity to normal cells, which can make it difficult to determine its therapeutic window.

Future Directions

There are several future directions for research on 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile. One area of focus could be the development of more selective derivatives of 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile that have reduced toxicity to normal cells. Another area of focus could be the combination of 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile with other anticancer agents to enhance its efficacy. Finally, further studies are needed to fully understand the mechanism of action of 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile and its potential as a therapeutic agent for cancer.

Synthesis Methods

The synthesis of 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile involves a multi-step process that begins with the reaction of 2-aminothiophene with ethyl cyanoacetate to form 2-(2-thienylmethylene)malononitrile. This intermediate is then reacted with hydrazine hydrate to form 2-(2-thienylmethylene)hydrazinecarboxamide. The final step involves the reaction of this intermediate with isopropenyl isocyanate to form 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile.

Scientific Research Applications

2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile has been studied for its potential as an anticancer agent. In vitro studies have shown that 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile has potent cytotoxic effects against a variety of cancer cell lines, including breast, lung, colon, and prostate cancer cells. In vivo studies have also shown that 2-Isopropenyl-5-[2-(2-thienylmethylene)hydrazino]-1,3-oxazole-4-carbonitrile has antitumor activity in animal models of cancer.